Cas no 501701-59-3 (Pyrimidine,4-methyl-6-(2-pyrimidinylthio)-2-[3-(trifluoromethyl)-1H-pyrazol-1-yl]-)
501701-59-3 structure
Product Name:Pyrimidine,4-methyl-6-(2-pyrimidinylthio)-2-[3-(trifluoromethyl)-1H-pyrazol-1-yl]-
CAS No:501701-59-3
MF:C13H9F3N6S
MW:338.310970067978
CID:365578
Update Time:2024-01-29
Pyrimidine,4-methyl-6-(2-pyrimidinylthio)-2-[3-(trifluoromethyl)-1H-pyrazol-1-yl]- Chemical and Physical Properties
Names and Identifiers
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- Pyrimidine,4-methyl-6-(2-pyrimidinylthio)-2-[3-(trifluoromethyl)-1H-pyrazol-1-yl]-
- Pyrimidine, 4-methyl-6-(2-pyrimidinylthio)-2-[3-(trifluoromethyl)-1H-pyrazol-1-yl]-
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- Inchi: 1S/C13H9F3N6S/c1-8-7-10(23-12-17-4-2-5-18-12)20-11(19-8)22-6-3-9(21-22)13(14,15)16/h2-7H,1H3
- InChI Key: WRYWMLHPJFUVQC-UHFFFAOYSA-N
- SMILES: C1(N2C=CC(C(F)(F)F)=N2)=NC(SC2=NC=CC=N2)=CC(C)=N1
Computed Properties
- Exact Mass: 338.05637
Experimental Properties
- Density: 1.54±0.1 g/cm3(Predicted)
- Boiling Point: 565.1±60.0 °C(Predicted)
- PSA: 69.38
- pka: -1.75±0.33(Predicted)
Pyrimidine,4-methyl-6-(2-pyrimidinylthio)-2-[3-(trifluoromethyl)-1H-pyrazol-1-yl]- Related Literature
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Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
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Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
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Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
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Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
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